2-Oxo-2-(phenethylamino)ethyl 4-fluorobenzoate

• IUPAC Name: [2-oxo-2-(2-phenylethylamino)ethyl] 4-fluorobenzoate
• InChI: InChI=1S/C17H16FNO3/c18-15-8-6-14(7-9-15)17(21)22-12-16(20)19-11-10-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,19,20)
• InChI Key: XYWRIMDCNVENRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)COC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C17H16FNO3
• Molecular Weight: 301.31 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves the reaction of an appropriate precursor with 4-fluorobenzoic acid. Detailed synthetic pathways and conditions are available in the literature.

Scientific Research Applications

Synthesis and Cytotoxic Activity

Research has focused on the synthesis of carboxamide derivatives with various substituents, demonstrating potent cytotoxicity against cancer cell lines such as murine P388 leukemia and Lewis lung carcinoma. Such compounds have shown promise in cancer treatment, with certain derivatives proving curative in animal models of colon tumors at specific dosages. This suggests the potential of related chemical structures, like 2-Oxo-2-(phenethylamino)ethyl 4-fluorobenzoate, in synthesizing new anticancer agents (Deady et al., 2005; Deady et al., 2003).

Fluorescent Probes and Imaging

Studies have developed viscosity-sensitive fluorescent probes and characterized their fluorescence properties, revealing potential applications in viscosity detection. This indicates the use of similar chemical structures in the development of novel fluorescent probes for various imaging applications, potentially including medical diagnostics and research (Wang et al., 2009).

Optical and Nonlinear Optical Properties

Research into the synthesis of oxazolone derivatives with various electron donor and acceptor groups has shown significant two-photon absorption properties, suggesting applications in the development of materials for optical technologies, including photodynamic therapy and optical data storage (Rodrigues et al., 2012).

Carbon Dioxide Detection

The development of novel fluorescent probes based on specific core structures for the quantitative detection of low levels of carbon dioxide suggests potential environmental and biological monitoring applications. Such probes could be useful in real-time and quantitative detection of CO2, indicating the broader applicability of similar chemical compounds in environmental sciences and biological research (Wang et al., 2015).